Cas no 90632-70-5 (5-(1-(4-Ethoxyphenyl)ethyl)-6-methoxy-1,3-benzodioxole)

• Product name: 5-(1-(4-Ethoxyphenyl)ethyl)-6-methoxy-1,3-benzodioxole
• CAS No: 90632-70-5
• MF: C₁₈H₂₀O₄
• MW: 300.349
• CID: 889981
• PubChem ID: 337030

5-(1-(4-Ethoxyphenyl)ethyl)-6-methoxy-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 5-(1-(4-Ethoxyphenyl)ethyl)-6-methoxy-1,3-benzodioxole
• 5-[1-(4-ethoxyphenyl)ethyl]-6-methoxy-1,3-benzodioxole
• 1,3-Benzodioxole, {5-[1-(4-ethoxyphenyl)ethyl]-6-methoxy-}
• NSC353648
• 5-Methoxy-6-[1-[4-ethoxyphenyl]ethyl]-1,3-benzodioxol
• HEPVVPUNSAKITO-UHFFFAOYSA-N
• 1,3-Benzodioxole, 5-(1-(4-ethoxyphenyl)ethyl)-6-methoxy-
• 90632-70-5
• 1, 5-[1-(4-ethoxyphenyl)ethyl]-6-methoxy-
• 5-[1-(4-Ethoxyphenyl)ethyl]-6-methoxy-1,3-benzodioxole #
• CHEMBL52216
• 5-methoxy-6-(1-[4-ethoxyphenyl]ethyl)-1,3-benzodioxole
• NSC-353648
• NSC 353648
• NCI60_003176

• Inchi： InChI=1S/C18H20O4/c1-4-20-14-7-5-13(6-8-14)12(2)15-9-17-18(22-11-21-17)10-16(15)19-3/h5-10,12H,4,11H2,1-3H3
• InChI Key： HEPVVPUNSAKITO-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)C(C)C2=CC3=C(C=C2OC)OCO3

Computed Properties

• Exact Mass: 300.13615911g/mol
• Monoisotopic Mass: 300.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų
• XLogP3: 4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles